6-O-Caffeoylarbutin
6-O-Caffeoylarbutin
6-O-Caffeoylarbutin is a natural product found in Viburnum wrightii, Grevillea robusta, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
136172-60-6
VCID:
VC21292918
InChI:
InChI=1S/C21H22O10/c22-12-3-5-13(6-4-12)30-21-20(28)19(27)18(26)16(31-21)10-29-17(25)8-2-11-1-7-14(23)15(24)9-11/h1-9,16,18-24,26-28H,10H2/b8-2+/t16-,18-,19+,20-,21-/m1/s1
SMILES:
C1=CC(=CC=C1O)OC2C(C(C(C(O2)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)O)O
Molecular Formula:
C21H22O10
Molecular Weight:
434.4 g/mol
6-O-Caffeoylarbutin
CAS No.: 136172-60-6
Cat. No.: VC21292918
Molecular Formula: C21H22O10
Molecular Weight: 434.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-O-Caffeoylarbutin is a natural product found in Viburnum wrightii, Grevillea robusta, and other organisms with data available. |
|---|---|
| CAS No. | 136172-60-6 |
| Molecular Formula | C21H22O10 |
| Molecular Weight | 434.4 g/mol |
| IUPAC Name | [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C21H22O10/c22-12-3-5-13(6-4-12)30-21-20(28)19(27)18(26)16(31-21)10-29-17(25)8-2-11-1-7-14(23)15(24)9-11/h1-9,16,18-24,26-28H,10H2/b8-2+/t16-,18-,19+,20-,21-/m1/s1 |
| Standard InChI Key | OONDLKCAZJZRCW-CTPWMPFQSA-N |
| Isomeric SMILES | C1=CC(=CC=C1O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)/C=C/C3=CC(=C(C=C3)O)O)O)O)O |
| SMILES | C1=CC(=CC=C1O)OC2C(C(C(C(O2)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1O)OC2C(C(C(C(O2)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)O)O |
| Appearance | Powder |
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